Cas no 227203-34-1 (1-cyanocyclohexanecarboxylic acid)

• Product Name: 1-cyanocyclohexanecarboxylic acid
• CAS No: 227203-34-1
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• MDL: MFCD02317148
• CID: 244939
• PubChem ID: 22640706
• Update Time: 2025-11-06

1-cyanocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid, 1-cyano-
• 1-cyanocyclohexane-1-carboxylic acid
• 1-cyano-cyclohexanecarboxylic acid
• AC1Q7209
• AG-B-82247
• CTK1A0263
• Cyclohexanecarboxylic acid, 1-cyano- (9CI)
• SureCN2275815
• 1-cyanocyclohexanecarboxylic acid
• SCHEMBL2275815
• 1-Cyanocyclohexanecarboxylicacid
• DTXSID10627227
• 227203-34-1
• EN300-54675
• Cyclohexanecarboxylic acid,1-cyano-(9ci)
• SY180707
• Z361971468
• D97551
• AKOS008118254
• CS-0199044
• AS-76320
• MFCD02317148
• CJA20334
• AB01004109-01
• DB-286365
• CYCLOHEXANECARBOXYLIC ACID, 1-CYANO-

• MDL： MFCD02317148
• Inchi： 1S/C8H11NO2/c9-6-8(7(10)11)4-2-1-3-5-8/h1-5H2,(H,10,11)
• InChI Key： ISEJXQAAWBXLGB-UHFFFAOYSA-N
• SMILES： OC(C1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 153.07903
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• PSA: 61.09

1-cyanocyclohexanecarboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyanocyclohexanecarboxylic acid

Recent Advances in the Study of 1-Cyanocyclohexanecarboxylic Acid (CAS 227203-34-1): A Comprehensive Research Brief

The compound 1-cyanocyclohexanecarboxylic acid (CAS 227203-34-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an up-to-date overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications. The synthesis and characterization of 1-cyanocyclohexanecarboxylic acid have been extensively studied, with recent advancements highlighting its role as a key intermediate in the development of novel bioactive molecules.

Recent studies have demonstrated that 1-cyanocyclohexanecarboxylic acid serves as a crucial building block in the synthesis of various pharmacologically active compounds. Its unique structural features, including the presence of both a cyano and a carboxylic acid functional group, enable it to participate in diverse chemical reactions, making it a valuable scaffold in medicinal chemistry. For instance, researchers have utilized this compound to develop inhibitors targeting specific enzymes involved in inflammatory and metabolic disorders. The compound's ability to modulate enzyme activity has been validated through in vitro and in vivo studies, showcasing its potential as a therapeutic agent.

One of the most notable applications of 1-cyanocyclohexanecarboxylic acid is its incorporation into the design of small-molecule inhibitors for protein-protein interactions (PPIs). PPIs are often challenging to target due to their large and flat interfaces, but the strategic use of 1-cyanocyclohexanecarboxylic acid-derived compounds has shown promise in disrupting these interactions. Recent research published in leading journals has highlighted the compound's efficacy in inhibiting PPIs associated with cancer progression, providing a foundation for the development of next-generation anticancer therapies.

In addition to its role in drug discovery, 1-cyanocyclohexanecarboxylic acid has also been investigated for its potential in agrochemical applications. Studies have revealed that derivatives of this compound exhibit herbicidal and fungicidal activities, offering a sustainable alternative to conventional agrochemicals. The compound's mode of action involves the inhibition of key enzymes in plant pathogens, thereby preventing their growth and proliferation. These findings underscore the versatility of 1-cyanocyclohexanecarboxylic acid beyond the pharmaceutical sector.

Despite the promising advancements, challenges remain in the large-scale synthesis and optimization of 1-cyanocyclohexanecarboxylic acid-derived compounds. Researchers are actively exploring novel synthetic routes to improve yield and purity, as well as to reduce production costs. Furthermore, ongoing studies are focused on elucidating the compound's pharmacokinetic and toxicological profiles to ensure its safety and efficacy in clinical settings. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 1-cyanocyclohexanecarboxylic acid (CAS 227203-34-1) represents a valuable chemical entity with broad applications in drug discovery, agrochemical development, and beyond. The latest research underscores its potential as a versatile scaffold for the design of bioactive molecules, paving the way for innovative therapeutic and agricultural solutions. Future studies will likely focus on expanding its utility and addressing the remaining challenges to fully harness its potential.